2-(benzo[d]isoxazol-3-yl)-N-(3-(2-methyl-1H-indol-1-yl)propyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[3-(2-methylindol-1-yl)propyl]acetamide
• InChI: InChI=1S/C21H21N3O2/c1-15-13-16-7-2-4-9-19(16)24(15)12-6-11-22-21(25)14-18-17-8-3-5-10-20(17)26-23-18/h2-5,7-10,13H,6,11-12,14H2,1H3,(H,22,25)
• InChI Key: QGNQNVOWGIAXNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CCCNC(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

2-(benzo[d]isoxazol-3-yl)-N-(3-(2-methyl-1H-indol-1-yl)propyl)acetamide, also known as BISA, is a chemical compound that has been the subject of research in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Evaluation in Corrosion Inhibition

A study by Yıldırım and Cetin (2008) focused on the synthesis of various acetamide derivatives, including compounds similar to the target molecule, for their application as corrosion inhibitors. The compounds were tested with steel in acidic and mineral oil media, demonstrating promising corrosion inhibition efficiencies (Yıldırım & Cetin, 2008).

Antimicrobial and Antioxidant Properties

A study by Naraboli and Biradar (2017) synthesized benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties, showing potent antimicrobial and good antioxidant activities. These compounds, similar in structure to the target molecule, were effective against various bacteria and fungi (Naraboli & Biradar, 2017).

Precursor for Benzoxazole Derivatives

Khodot and Rakitin (2022) described the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, a compound closely related to the target molecule. This study highlights its importance as a precursor for the preparation of various substituted benzoxazoles, which are significant in pharmacological research (Khodot & Rakitin, 2022).

Photovoltaic Efficiency and Ligand-Protein Interactions

In a study by Mary et al. (2020), bioactive benzothiazolinone acetamide analogs were synthesized and studied for their photovoltaic efficiency in dye-sensitized solar cells. Additionally, molecular docking studies revealed the compounds' potential in binding with Cyclooxygenase 1 (COX1), indicating their significance in pharmaceutical applications (Mary et al., 2020).